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Compound of Interest

Compound Name: Reactive Red 24

Cat. No.: B1143643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the material safety data for C.I. Reactive
Red 24 (CAS No: 70210-20-7, 12238-00-5), a single azo class dye.[1] The information is

compiled and presented to meet the needs of researchers, scientists, and professionals in drug

development who may handle or encounter this substance in their work.

Core Properties and Identification
Reactive Red 24 is a red powder with no distinct odor.[2] It is used in the textile industry for

dyeing cotton and viscose fibers.[1]

Identifier Value

Chemical Name

2,7-Naphthalenedisulfonic acid, 5-[[4-chloro-6-

(methylphenylamino)-1,3,5-triazin-2-yl]amino]-4-

hydroxy-3-[(2-sulfophenyl)azo]-, trisodium salt

C.I. Name Reactive Red 24

CAS Number 70210-20-7, 12238-00-5[1][2]

Molecular Formula C26H17ClN7Na3O10S3

Molecular Weight 788.07 g/mol
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Physical and Chemical Properties Value

Physical State Powder

Color Red

Odor Odorless

Solubility in Water Soluble

Stability
Stable under normal temperatures and

pressures

Toxicological and Hazard Data
Quantitative toxicity data for Reactive Red 24, such as LD50 and LC50 values, are not readily

available in the reviewed literature. However, qualitative assessments indicate potential

hazards.
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Toxicity Endpoint Observation

Acute Oral Toxicity

Harmful if swallowed. May cause

gastrointestinal irritation with nausea, vomiting,

and diarrhea.

Acute Dermal Toxicity
Prolonged or repeated contact may cause skin

irritation. May cause an allergic skin reaction.

Acute Inhalation Toxicity May cause irritation of the respiratory tract.

Eye Irritation Dust may cause irritation and inflammation.

Sensitization
May cause skin sensitization in sensitive

individuals.

Carcinogenicity
Not listed by ACGIH, IARC, NIOSH, NTP, or

OSHA.

Mutagenicity Mutagenicity data has been reported.

Ecotoxicity

No specific data available for Reactive Red 24.

Reactive dyes, in general, are noted for their

persistence in the environment.

Exposure Controls and Personal Protection
Proper handling and the use of personal protective equipment are crucial to minimize exposure

to Reactive Red 24.
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Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area. Process

enclosures, local exhaust ventilation, or other

engineering controls are recommended to

control airborne levels. An eyewash facility and

a safety shower should be readily available.

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.

Skin Protection
Wear appropriate protective gloves to prevent

skin exposure.

Body Protection
Wear appropriate protective clothing to minimize

contact with skin.

Respiratory Protection
Wear an approved respirator when necessary,

especially when dust is generated.

Experimental Protocols
Handling and Storage Procedure:

Handling: Avoid contact with eyes, skin, and clothing. Minimize dust generation and

accumulation. Wash thoroughly after handling.

Storage: Keep containers tightly closed. Store in a cool, dry place. Preserve in tight and light-

resistant containers.

Spill Cleanup Protocol:

Evacuate Personnel: Keep unnecessary personnel away from the spill area.

Ventilate Area: Ensure adequate ventilation.

Personal Protective Equipment: Wear appropriate PPE as outlined in the table above.
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Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,

labeled disposal container. Avoid generating dusty conditions.

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Visualized Workflows and Relationships
The following diagrams illustrate key safety and procedural workflows for working with

Reactive Red 24.

Hazard Identification and Response Workflow

Hazard Identification

Personal Protective Equipment (PPE)

Safe HandlingExposure Response

Review MSDS

Assess Potential Hazards
(Skin/Eye Irritation, Ingestion, Inhalation)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for 15 mins

Ingestion:
Seek medical attention

Inhalation:
Move to fresh air Work in a Ventilated Area

Minimize Dust GenerationSeek Medical Attention if Symptoms Persist
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Caption: Hazard Identification and Response Workflow for Reactive Red 24.

General Experimental Workflow

Start

Preparation:
- Review MSDS

- Don appropriate PPE
- Prepare work area (ventilation)

Weighing:
- Use a balance in a ventilated enclosure

- Handle carefully to avoid dust

Dissolution:
- Add powder to solvent slowly

- Stir to dissolve

Perform Experiment

Waste Disposal:
- Collect all waste in a labeled container

- Dispose of according to regulations

Cleanup:
- Decontaminate work surfaces

- Remove and clean PPE
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Caption: General Experimental Workflow for Handling Reactive Red 24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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